N-(3,5-dimethylphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H25N3O4/c1-5-29-18-11-15(6-7-17(18)26)20-19(14(4)23-22(28)25-20)21(27)24-16-9-12(2)8-13(3)10-16/h6-11,20,26H,5H2,1-4H3,(H,24,27)(H2,23,25,28)
• InChI Key: APWVSSJLYLYSHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(NC(=O)N2)C)C(=O)NC3=CC(=CC(=C3)C)C)O
• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol

Description

N-(3,5-dimethylphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C22H25N3O4 and its molecular weight is 395.459. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has focused on synthesizing novel heterocyclic compounds with potential biological activities. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and evaluated as anti-inflammatory and analgesic agents. These compounds have shown significant COX-2 inhibition, analgesic, and anti-inflammatory activities, indicating their potential as pharmaceutical agents (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Several synthesized compounds, including pyridothienopyrimidines and pyridothienotriazines, have been studied for their antimicrobial activities against various bacterial and fungal strains. The exploration of antimicrobial activity is crucial for developing new antibiotics and addressing antibiotic resistance (Zamaraeva et al., 2015).

Antifolate Activity

Compounds have been synthesized as analogues of aminopterin and folic acid, demonstrating potent inhibitory activity against glycinamide ribonucleotide formyltransferase, a key enzyme in purine biosynthesis. Such studies provide insights into the design of new anticancer agents targeting the folate pathway (Piper et al., 1988).

Antiprotozoal and Anticancer Activity

Novel compounds, including dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, have been synthesized and evaluated for antiprotozoal and anticancer activities. These studies highlight the potential for developing new therapeutic agents for treating protozoal infections and cancer (Ismail et al., 2004).

Structural and Conformational Studies

Research has also focused on the structural modifications and conformational features of thiazolopyrimidines, providing insights into their supramolecular aggregation and potential implications for drug design (Nagarajaiah & Begum, 2014).